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Compound of Interest

Compound Name: L-Glutamine-13C5

Cat. No.: B7802202 Get Quote

L-Glutamine-¹³C₅: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, L-Glutamine-¹³C₅ serves as a

powerful tool in metabolic research. This stable isotope-labeled amino acid is instrumental in

tracing the metabolic fate of glutamine within cellular systems, offering profound insights into

biochemical pathways critical in fields such as oncology, immunology, and neurobiology.

L-Glutamine, the most abundant amino acid in the human body, is a key player in a multitude of

metabolic processes, including nucleotide synthesis, redox homeostasis, and energy

production. By replacing the naturally occurring ¹²C atoms with the heavier ¹³C isotope at all five

carbon positions, L-Glutamine-¹³C₅ enables the precise tracking and quantification of

glutamine's contribution to these pathways using mass spectrometry (MS) and nuclear

magnetic resonance (NMR) spectroscopy. This technical guide provides an in-depth overview

of the physical and chemical properties of L-Glutamine-¹³C₅, detailed experimental protocols for

its use, and visualizations of the key metabolic pathways it helps to elucidate.

Core Physical and Chemical Properties
The fundamental characteristics of L-Glutamine-¹³C₅ are crucial for its effective application in

experimental settings. The following tables summarize its key physical, chemical, and analytical

properties.
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Identifier Value Source

CAS Number 184161-19-1
[MedChemExpress, Sigma-

Aldrich]

Molecular Formula ¹³C₅H₁₀N₂O₃ [MedChemExpress]

Molecular Weight 151.11 g/mol
[MedChemExpress, Sigma-

Aldrich]

Synonyms

L-Glutamic acid 5-amide-¹³C₅,

(S)-2,5-Diamino-5-

oxopentanoic acid-¹³C₅, L-

Glutamine-ul-¹³C

[Sigma-Aldrich]

Property Value Source

Appearance White to off-white solid [Sigma-Aldrich]

Melting Point 185 °C (decomposes) [Sigma-Aldrich]

Solubility

Soluble in water (16.67 mg/mL,

requires warming and

sonication) and 1 M HCl (50

mg/mL).

[MedChemExpress, Sigma-

Aldrich]

Optical Activity
[α]25/D +33.0° (c = 2 in 5 M

HCl)
[Sigma-Aldrich]

Storage

Store at room temperature,

protected from light and

moisture.

[Cambridge Isotope

Laboratories, Inc.]

Specification Value Source

Isotopic Purity ≥98 atom % ¹³C [Sigma-Aldrich]

Chemical Purity ≥95% (CP) [Sigma-Aldrich]

Mass Shift M+5 [Sigma-Aldrich]
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Key Metabolic Pathways of Glutamine
L-Glutamine-¹³C₅ is primarily used to trace the flow of carbon atoms through central carbon

metabolism. The following diagrams, generated using the DOT language, illustrate the major

metabolic fates of glutamine.

L-Glutamine-13C5 L-Glutamate-13C5Glutaminase (GLS) alpha-Ketoglutarate-13C5Glutamate Dehydrogenase (GDH) / Transaminases TCA Cycle

Click to download full resolution via product page

Caption: Oxidative glutamine metabolism (Glutaminolysis).
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L-Glutamine-13C5 alpha-Ketoglutarate-13C5Glutaminase / GDH Isocitrate-13C5Isocitrate Dehydrogenase (IDH) - Reductive Citrate-13C5 Acetyl-CoA-13C2ATP Citrate Lyase Fatty Acid Synthesis

Cell Preparation

Isotope Labeling

Metabolite Extraction

Seed cells and grow to desired confluency

Aspirate growth medium

Wash cells with PBS

Add labeling medium containing L-Glutamine-13C5

Incubate for a defined time course

Quench metabolism (e.g., with cold methanol)

Scrape and collect cells

Extract metabolites (e.g., with methanol/water/chloroform)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [physical and chemical properties of L-Glutamine-13C5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802202#physical-and-chemical-properties-of-l-
glutamine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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